molecular formula C22H25NO3 B2744855 1-[4-[3-[2-(Hydroxymethyl)-5-methoxyphenyl]phenyl]piperidin-1-yl]prop-2-en-1-one CAS No. 2249244-68-4

1-[4-[3-[2-(Hydroxymethyl)-5-methoxyphenyl]phenyl]piperidin-1-yl]prop-2-en-1-one

Cat. No.: B2744855
CAS No.: 2249244-68-4
M. Wt: 351.446
InChI Key: YVKPTFDTEABUEN-UHFFFAOYSA-N
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Description

The compound is a complex organic molecule with several functional groups. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other biologically active compounds . The molecule also has a phenyl group and a prop-2-en-1-one group, which is a type of α,β-unsaturated carbonyl, a functional group that is often involved in chemical reactions .

Mechanism of Action

The mechanism of action would depend on the biological context in which this compound is used. Piperidine derivatives are found in a wide range of pharmaceuticals and can have a variety of effects depending on their exact structure .

Properties

IUPAC Name

1-[4-[3-[2-(hydroxymethyl)-5-methoxyphenyl]phenyl]piperidin-1-yl]prop-2-en-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H25NO3/c1-3-22(25)23-11-9-16(10-12-23)17-5-4-6-18(13-17)21-14-20(26-2)8-7-19(21)15-24/h3-8,13-14,16,24H,1,9-12,15H2,2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YVKPTFDTEABUEN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)CO)C2=CC(=CC=C2)C3CCN(CC3)C(=O)C=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H25NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

351.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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